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Compound of Interest

Compound Name: Omeprazole acid-d3 (disodium)

Cat. No.: B12414208

Executive Summary & CAS Identification[1][2][3][4]
[5]

Current Status: There is no globally assigned CAS number specifically for the deuterated salt
form "Omeprazole Acid-d3 Disodium."[1]

In regulatory and analytical contexts, this compound is identified as the deuterated analog of
the unlabeled metabolite standard. Researchers must use the Unlabeled Parent CAS for
regulatory identification, annotated with the isotopic modification.

Key Chemical Identifiers

Compound Name Chemical State CAS Number Role

Omeprazole Acid

Disodium Unlabeled Reference 120003-84-1 Primary Anchor
Omeprazole Acid Unlabeled Free Acid 120003-72-7 Metabolite Core
Omeprazole-d3 Neutral / Parent Drug 934293-92-2 Common IS
Omeprazole Sodium Parent Drug Salt 95510-70-6 API Salt
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Critical Distinction: "Omeprazole Acid" in this context does not refer to the neutral Omeprazole
drug (which is amphoteric).[1] It refers to the Omeprazole Carboxylic Acid metabolite, where
one of the pyridine methyl groups has been oxidized to a carboxylic acid. This oxidation creates

a second acidic site, necessitating a Disodium salt form for stability.

Chemical Identity & Structural Logic[1][10]

To correctly apply this reference standard, one must understand the structural transformation

from the parent drug to the "Acid" metabolite.

Structural Transformation

Parent Drug (Omeprazole): Contains a pyridine ring with two methyl groups (positions 3 and
5) and one methoxy group (position 4).[1] It has one acidic proton on the benzimidazole
nitrogen (

)[1]

Metabolite (Omeprazole Acid): The methyl group at position 3 of the pyridine ring is oxidized
to a carboxylic acid (

)[1]

Disodium Salt Formation:

o Site 1: Deprotonation of the newly formed Pyridine-Carboxylic Acid.
o Site 2: Deprotonation of the Benzimidazole-NH.

o Result: A dianionic species stabilized by two

ions.[1]
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Deuterium Labeling (d3)
The "d3" label typically signifies the replacement of three hydrogen atoms with deuterium (
).[1]
e Common Position: The methoxy group (
) on the benzimidazole ring or the pyridine ring.[1]

e Impact: This increases the molecular weight by +3 Da, allowing mass spectral resolution
from the unlabeled analyte while retaining identical chromatographic behavior (retention
time).[1]

Visualization of Structural Relationships[1]
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Figure 1: Structural relationship and synthesis pathway distinguishing the parent drug from the
target disodium metabolite standard.[1]

Analytical Application & Protocol

The Omeprazole Acid-d3 Disodium standard is primarily used as an Internal Standard (IS) for
quantifying the Omeprazole Carboxylic Acid metabolite in pharmacokinetic (PK) studies.[1]

Why use the Disodium Salt?

e Solubility: The free acid metabolite is poorly soluble in aqueous mobile phases. The
disodium salt dissolves instantly in water/methanol mixtures.[1]
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 Stability: The carboxylate form is chemically more stable than the free acid, which can
undergo decarboxylation or lactamization under stress.

Preparation Protocol (Self-Validating)

Reagent Preparation:

e Stock Solution (1 mg/mL): Dissolve 1.0 mg of Omeprazole Acid-d3 Disodium in 1.0 mL of
Methanol:Water (50:50 v/v) + 0.1% Ammonium Hydroxide.

o Reasoning: The addition of base (

) prevents the protonation of the carboxylate, maintaining the salt form and preventing
precipitation.[1] Omeprazole is acid-labile; acidic solvents will cause rapid degradation
(purple discoloration).[1]

e Working IS Solution (100 ng/mL): Dilute the stock into Acetonitrile.

LC-MS/MS Workflow:

Parameter Setting / Description

C18 Reverse Phase (e.g., Waters XBridge), 2.1

Column
x 50 mm, 3.5 um
Mobile Phase A 10 mM Ammonium Bicarbonate (pH 8.[1]5)
Mobile Phase B Acetonitrile
Gradient 5% B to 95% B over 4 minutes
lonization ESI Positive Mode
Analyte: 360.1
Transitions (Example) 198.1 (Unlabeled)IS (d3): 363.1

198.1 (or 201.1 depending on label position)
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Protocol Check: If your d3-IS retention time shifts significantly (>0.1 min) from the analyte,

check your mobile phase pH. Deuterium isotope effects are negligible in basic pH, but slight

shifts in acidic pH can cause separation.

Troubleshooting & Stability
"Omeprazole Acid" vs. "Omeprazole" Confusion

A common error in procurement is confusing "Omeprazole Acid" with "Omeprazole (Free
Base)."[1]

o Test: Dissolve a small amount in water.
o Omeprazole (Drug): Poor solubility, requires pH > 9 or organic solvent.[1]

o Omeprazole Acid Disodium: High solubility in neutral water.

Handling Precautions

o Hygroscopicity: The disodium salt is extremely hygroscopic. Weighing must be performed in
a humidity-controlled environment or glovebox.[1]

» Light Sensitivity: Like the parent drug, the metabolite is light-sensitive. Store in amber vials at
-20°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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